Journal Name:Polymer Science, Series B
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IF:0
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Polymer Science, Series B ( IF 0 ) Pub Date: 2023-07-25 , DOI:
10.1016/j.mtcomm.2023.106743
In this work, we prepared mesoporous η-Al2O3 nanofiber with tunable pore size using diverse surfactants. The as-prepared mesoporous η-Al2O3 nanofiber was characterized by a combination of various physicochemical techniques. The influence of surfactants types and polymerization degree on surface morphology and adsorption performance of mesoporous η-Al2O3 nanofiber was compared. The results of transmission electron microscopy (TEM), low-angle X-ray diffraction (XRD) and N2 adsorption–desorption isotherm prove the existence of mesoporous structure in η-Al2O3 nanofiber. Polyethylene glycol (PEG) is favored over polyether (PPG) in the preparation of mesoporous η-Al2O3 nanofiber, and PEG with a lower degree of polymerization is beneficial to form well-defined mesoporous structure. The η-Al2O3 nanofiber (PEG600) has the highest specific surface area and the best adsorption performance, followed by the η-Al2O3 nanofiber (PEG2000), and then the η-Al2O3 nanofiber (PPG). Both the adsorption isotherm and the adsorption kinetics equation prove that the adsorption mechanism of methylene blue on mesoporous η-Al2O3 nanofiber is the combination of chemical and multilayer adsorption. This work provides a new avenue to prepare mesoporous η-Al2O3 nanofiber with tunable pore size for the application of mesoporous material in battery, adsorbent, catalytic and biomedical carrier.
Polymer Science, Series B ( IF 0 ) Pub Date: 2023-07-23 , DOI:
10.1016/j.mtcomm.2023.106723
W-Zn-Co-Y2O3 tungsten heavy alloys were produced using a two-step mechanical milling method. In the first step, Zn-Co raw materials were milled for 24 hours. Then, in the second stage, the Zn-Co compounds obtained were mechanically milled with tungsten (W) and yttrium(III) oxide (Y2O3). This study compared the new W-Zn-Co-Y2O3 alloy, obtained through two-stage mechanical alloying, with the same alloy produced using classical mechanical milling. The aim was to investigate and compare their structural, morphological, and mechanical properties. Yttrium oxide was used to promote the formation of in-situ oxide dispersoids during mechanical alloying. Oxide dispersion-strengthened tungsten heavy alloys are known for their exceptional mechanical properties, making them suitable for various high-temperature applications. The structures were analyzed using XRD, crystallite size, TEM, SEM, and EDX techniques. The microstrain of the final alloys was calculated as 15.79 ×10-3 and 13.12 ×10-3 for the classically obtained alloy and secondary milled alloys after 24 hours of milling, respectively. Additionally, the reinforcing effects of the produced alloy on single-lap joints of aluminum composites were investigated. The results demonstrated that the tungsten alloy produced using the secondary ball method exhibited better mechanical performance.
Polymer Science, Series B ( IF 0 ) Pub Date: 2023-07-23 , DOI:
10.1016/j.mtcomm.2023.106729
The analysis of the nanofluid flow across a spinning disc has great significance due to its wide range of applications, i.e. cancer treatments, nanoscience, chemotherapy, drug delivery, biosensors, food sciences, electronics and biomedicines. Based on the above applications, the nanofluid flow over a spinning disc is modeled. The magneto-hydrodynamic (MHD) nanofluid flow has been studied under the consequences of viscous dissipation, non-uniform heat source, and thermal radiation. The nanofluid is prepared by the dispersion of aluminum oxide (Al2O3) nanoparticles (nps) in the water. The effects of Al2O3 nps radius and inter-particle spacing (IPs) on the 2D flow of nanoliquid are also studied. The modeled equations are reset into non-dimensional form of ODEs using the similarity conversions. The numerical approach parametric continuation method “PCM” is used to tackle the reduced form of ODEs. The energy and velocities distributions are analyzed versus the discrete flow constraints and figured out for the large and IPs (h = 10 and h = 1/) and for large and small radii (Rp=5/2 and Rp=3/2) of Al2O3 nps. It has been noticed that the fluid velocity is amplified due to the rising effect of the suction factor for both large and small radii of Al2O3 nps. Moreover, it is observed that the energy conduction rate is higher when the nanoparticle volume fraction and Eckert number is rises for both cases (linear and nonlinear) of radiation.
Polymer Science, Series B ( IF 0 ) Pub Date: 2023-07-21 , DOI:
10.1016/j.mtcomm.2023.106699
The eigenstrain model is widely used to predict residual stress and deformation resulting from laser shock peening (LSP). However, most existing eigenstrain models rely on the input of layered average eigenstrain (LAE), which has not been fully verified, particularly considering the non-uniform eigenstrain distribution in the workpiece. To address this issue, a modified eigenstrain model is proposed that uses periodic array eigenstrain (PAE) as input to verify the accuracy of the LAE method. First, a dynamic LSP model is developed to obtain the initial eigenstrain, which is then used in both the LAE and PAE models. The effects of overlapping rate and laser energy of LSP are analyzed by comparing the results of residual stress and displacement predictions. The results show that although the LAE model accurately predicts the displacement induced by LSP, it has errors in predicting residual stress. Although the LAE model has errors in predicting residual stress, its results can still be used to predict the stress intensity factor (SIF) of laser shock peening with some fluctuations. Therefore, we conclude that the LAE method is applicable under high overlapping conditions in LSP, while the proposed PAE-based eigenstrain model provides a more accurate approach for predicting residual stress and deformation during LSP. This has practical implications for the design and optimization of LSP processes.
Polymer Science, Series B ( IF 0 ) Pub Date: 2023-07-26 , DOI:
10.1016/j.mtcomm.2023.106728
The quantum spin hall (QSH) insulator in a hexagonal lattice motivates the future searching for novel two-dimensional (2D) materials due to the potential applications caused by the dissipationless helical edges located in the band gap on spintronic devices, in which the symmetry of crystals has a significant effect on topological properties. Here, we investigate the topological property of the Sb2S3 monolayer by means of the group theory and symmetries based on first principle calculations. Our results demonstrate that the Sb2S3 monolayer is a Z2 insulator with a huge bulk band gap of 252 meV in the presence of SOC effect. The characterization of topological non-trivial band gap is the irreducible representation of the conduction band and valence band undergoes a reversal when crossing the path along the band gap under the operation of crystal point groups, resulting in the band inversion. This result is convinced by the evolution of the wave-functions. Our finding deepens the insight into the quantum hall effects and provides some theoretical ideas for a deeper knowledge on topological non-trivial band.
Polymer Science, Series B ( IF 0 ) Pub Date: 2023-07-20 , DOI:
10.1016/j.mtcomm.2023.106695
Chitin nanofibers (ChNFs) are emerging as a very attractive material due to their biocompatibility, renewability, and excellent mechanical properties. ChNFs have broad applications in various fields. In this paper, ChNFs were prepared from commercially available chitin power through a dual modification of esterification with maleic anhydride followed partial deacetylation and subsequent ultrasonic treatment. Meanwhile, potential application of the ChNFs in antireflective coatings was explored. It was found that, as the deacetylation reaction time increased, the ChNFs became finer and more uniform. The ChNFs were positively charged under acidic conditions and negatively charged under basic conditions. At pH of 3.5, the ChNFs were dispersed well in water and the ChNF suspension showed excellent stability. The ChNF coatings fabricated by casting the ChNF suspensions with pH of 3.5 on glass substrate possessed antireflective capacity and yielded a 3% transmission gain in the wavelength range of 390-800 nm compared to the uncoated glass.
Polymer Science, Series B ( IF 0 ) Pub Date: 2023-07-20 , DOI:
10.1016/j.mtcomm.2023.106694
Optimizing micro-arc oxidation (MAO) coating by introducing functional particles has attracted increasing attention in fields about surface modification of magnesium alloys. However, the incorporation of particles usually destroys the integrity of the coating and resulting in the decreased corrosion resistance. In this work, β-tricalcium phosphate (β-TCP), a degradable calcium phosphate, was introduced in the MAO coating on magnesium surface. The results show that the introduction of β-TCP simultaneously enhances the long-term corrosion resistance and biocompatibility of MAO coating. This work provides a strategy to synergistically improve the corrosion resistance and biocompatibility of magnesium alloy for orthopedic applications.
Polymer Science, Series B ( IF 0 ) Pub Date: 2023-07-25 , DOI:
10.1016/j.mtcomm.2023.106735
Interest in nanofluids with nanoparticle-induced aggregation effects like solar-powered energy and crossflow heat transfer is growing in the modern industrial sector. The main goal of this research is to find out how nonlinear radiation, changes in viscosity, and aggregation affect the flow of ethylene glycol-based nanofluids in three dimensions. It is concerned with stagnation point flows that are not axisymmetric and that take place on stretching sheets. In accordance with the imposed hypotheses, the governing equations will be modelled. With the help of a similarity transformation, a complicated set of nonlinear partial differential equations can be turned into a simpler set of ordinary differential equations. This simplification facilitates the process of solving the equations. The algorithm will then be used to perform a numerical solution of the simplified set of equations. Runge-Kutta (RK-IV) and the shooting method are used to derive the numerical results. Different parameters and their effects are graphically displayed. As the concentration of nanoparticles in the skin increases, it appears that both the rate of heat transmission and the coefficient of friction increase. The heat transfer rate and the skin coefficient of friction inclination both increase as the instability parameter is increased. To the contrary, it was found that delaying boundary layer's separation by increasing stress rate of surrounding fluid was effective. Tables also compare the nanoparticles aggregation effects with and without radiation and show the variation in Nusselt numbers. High levels of agreement were found between the findings of the current study and those of a previous publication for the same instance, lending further support to the findings.
Polymer Science, Series B ( IF 0 ) Pub Date: 2023-07-25 , DOI:
10.1016/j.mtcomm.2023.106745
5A02 Al alloys with gradient structures were designed by controlling the number of torsional revolutions of 1, 2, 4, and 8. The results showed that the yield strength increased and the uniform elongation decreased with the increasing torsional revolution. Preferable comprehensive properties with yield strength of 196.7±3.7 MPa and uniform elongation of 1.9±0.2% were obtained at the torsional revolution of 4. It is revealed that the increment in yield strength contributed by HDI stress, grain refinement and the introduction of dislocations, in which dislocation strengthening played the major role. The ductility came from HDI hardening and the strain hardening ability of the center region with low dislocation density. The finding provided a promising and cost-effective method to enhance mechanical properties of Al alloys by tailoring gradient structures.
Polymer Science, Series B ( IF 0 ) Pub Date: 2023-07-25 , DOI:
10.1016/j.mtcomm.2023.106742
Thermal management plays a critical role in contemporary engineering and materials science, finding applications in diverse fields such as electronics and aerospace. Three-dimensional (3D) aerogels have gained popularity as a promising alternative to traditional insulation materials due to their high porosity and remarkably low thermal conductivity. In this study, we propose a novel method for fabricating a composite aerogel comprising vertically aligned anisotropic boron nitride nanosheets (BNNSs) and polyvinyl alcohol (PVA) using the prefreeze-freeze-drying technique. The resulting composite aerogel exhibits exceptional thermal insulation properties, characterized by an ultra-low thermal conductivity of 22 mW/mK (transverse) and 71 mW/mK (axial). These values are significantly lower than those of conventional aerogels and most other polymer composites. The anisotropic thermal behavior of the composite aerogel can be attributed to the vertically aligned BNNSs. Additionally, the composite aerogel demonstrates remarkable thermal stability and favorable mechanical properties. It also exhibits excellent electrical insulation and flame retardant properties, along with a unique capacity for heat storage and utilization. Furthermore, outdoor testing reveals that the composite aerogel exhibits a maximum heat storage temperature of 3.8 °C higher than the ambient temperature, thereby showcasing its exceptional thermal insulation performance and distinct capability for heat storage and utilization.
Supplementary Information
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